Cas no 942000-91-1 (1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea structure

942000-91-1 structure

Product Name:1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

CAS No:942000-91-1

MF:C₁₅H₁₀F₄N₆O

MW:366.273115634918

CID:6398287

PubChem ID:18566093

Update Time:2023-12-26

1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
- F2072-0268
- 1-(2,6-difluorophenyl)-3-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)urea
- AKOS024626154
- 1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
- 1-(2,6-difluorophenyl)-3-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]urea
- 942000-91-1
- Inchi： 1S/C15H10F4N6O/c16-9-5-4-8(6-12(9)19)25-13(22-23-24-25)7-20-15(26)21-14-10(17)2-1-3-11(14)18/h1-6H,7H2,(H2,20,21,26)
- InChI Key： KSYOMNQHSYPMDY-UHFFFAOYSA-N
- SMILES： N(C1=C(F)C=CC=C1F)C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)=O

Computed Properties

Exact Mass: 366.08522161g/mol
Monoisotopic Mass: 366.08522161g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 84.7Å²

1-(2,6-difluorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2072-0268-2μmol	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2072-0268-5μmol	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2072-0268-10μmol	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2072-0268-20μmol	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2072-0268-1mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2072-0268-2mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2072-0268-3mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2072-0268-4mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2072-0268-5mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2072-0268-10mg	1-(2,6-difluorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea	942000-91-1	90%+	10mg	$79.0	2023-05-16